Cas no 91245-67-9 (2,2-dimethyl-3-phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-phenylcyclopropan-1-amine
• CAS No: 91245-67-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD24448088
• CID: 799458
• PubChem ID: 45122262
• Update Time: 2025-06-28

2,2-dimethyl-3-phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2,2-dimethyl-3-phenyl-
• Cyclopropylamine, 2,2-dimethyl-3-phenyl- (7CI)
• 2,2-dimethyl-3-phenylcyclopropan-1-amine
• 91245-67-9
• SCHEMBL3289530
• EN300-199837

• MDL： MFCD24448088
• Inchi： 1S/C11H15N/c1-11(2)9(10(11)12)8-6-4-3-5-7-8/h3-7,9-10H,12H2,1-2H3
• InChI Key： NFISWOCMUKKIGN-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-phenylcyclopropan-1-amine

Introduction to 2,2-dimethyl-3-phenylcyclopropan-1-amine (CAS No. 91245-67-9)

2,2-dimethyl-3-phenylcyclopropan-1-amine, also known by its CAS number 91245-67-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring structure, which is substituted with a phenyl group and two methyl groups, and an amine functional group. The combination of these structural features imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.

The synthesis of 2,2-dimethyl-3-phenylcyclopropan-1-amine typically involves multi-step reactions, including the formation of the cyclopropane ring and the introduction of the phenyl and methyl substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of the final product.

In terms of its physical properties, 2,2-dimethyl-3-phenylcyclopropan-1-amine is a colorless solid at room temperature with a melting point of approximately 85°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical reactions and analytical techniques.

The biological activity of 2,2-dimethyl-3-phenylcyclopropan-1-amine has been extensively studied due to its potential applications in medicinal chemistry. Research has shown that this compound exhibits moderate affinity for several neurotransmitter receptors, particularly serotonin (5-HT) and dopamine (DA) receptors. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that 2,2-dimethyl-3-phenylcyclopropan-1-amine acts as a partial agonist at the 5-HT_1A receptor and a weak antagonist at the D₂ receptor. These findings suggest potential therapeutic uses in treating neurological disorders such as depression and anxiety.

Furthermore, recent studies have explored the potential of 2,2-dimethyl-3-phenylcyclopropan-1-amine as a lead compound for drug development. A research team from the University of California, San Francisco, conducted a series of structure-activity relationship (SAR) studies to optimize the pharmacological profile of this compound. They identified several derivatives with enhanced potency and selectivity for specific receptor subtypes. One such derivative showed promising results in preclinical models of Parkinson's disease, where it effectively reduced motor deficits without causing significant side effects.

The safety profile of 2,2-dimethyl-3-phenylcyclopropan-1-amine has also been evaluated in various toxicity studies. In vitro assays using human cell lines have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. However, higher concentrations can induce mild cytotoxic effects, highlighting the importance of dose optimization in clinical applications. In vivo studies in animal models have further confirmed its safety when administered within recommended dose ranges.

In conclusion, 2,2-dimethyl-3-phenylcyclopropan-1-amine (CAS No. 91245-67-9) is a versatile compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic applications. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, contributing to the broader understanding of organic chemistry and medicinal science.